Cas no 2172085-66-2 (1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide)

This product is 1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide. This specific triazole carboxamide incorporates distinct substituents at positions 1 and 5: a cyclopropylmethyl group and a methoxymethyl moiety. These structural features contribute to its chemical profile within the triazole framework known for potential biological activity and metabolic stability. The presence of the carboxamide functionality at position 4 provides a common pharmacophore element often associated with interactions in enzyme or receptor binding sites. The cyclopropylmethyl sidechain introduces conformational constraints that may influence binding affinity or pharmacokinetic properties compared to unsubstituted analogues. The methoxymethyl substitution offers further structural diversity within this class of compounds relevant to medicinal chemistry research targeting various biological pathways requiring triazole scaffolds with specific substituents and functional groups like carboxamide linkages for desired activities or selectivity profiles in drug discovery programs focusing on kinase inhibition or other therapeutic areas needing such heterocyclic building blocks with defined substituents affecting potency and pharmacokinetics compared to parent compounds without these modifications; its unique combination of heterocyclic ring system modifications provides potential advantages over simpler structures when designing molecules with enhanced efficacy against specific targets requiring precise interactions involving both planar triazole rings and constrained side chains capable of forming key hydrogen bonds alongside polar interactions mediated by amide groups alongside alkyl side chains affecting solubility profiles needed for oral bioavailability pathways in vivo across different species models during preclinical development phases prior to clinical translation stages focusing on advanced drug candidates needing optimized ADME profiles before entering human trials phases governed by strict regulatory guidelines demanding rigorous preclinical data packages demonstrating safety margins derived from improved pharmacokinetic parameters achievable through strategic chemical modifications including ring system substitutions impacting protein binding kinetics alongside metabolic stability determinations conducted via standard methodologies including liver microsomal incubations measuring intrinsic clearance rates alongside Cyp450 inhibition/induction profiles essential components required before advancing drug candidates into IND enabling toxicology studies mandated by FDA regulations governing new chemical entities entering clinical evaluation pathways requiring extensive non-clinical assessment data demonstrating favorable benefit-risk ratios necessary before initiating Phase I clinical trials evaluating first-in-human dosing regimens focusing on safety assessments conducted under Good Clinical Practice guidelines ensuring patient protection standards are maintained throughout early stage human testing phases crucial steps preceding pivotal Phase II/III efficacy trials designed to gather statistically significant clinical outcome data supporting regulatory submissions seeking marketing approval status granted by health authorities worldwide overseeing pharmaceutical market access procedures demanding comprehensive demonstration of superior clinical utility over existing therapies currently available within defined treatment paradigms addressing unmet medical needs identified through rigorous disease state analysis methodologies employed during health technology assessment processes conducted by national health systems globally influencing healthcare resource allocation decisions impacting patient access pathways requiring negotiation between manufacturers seeking reimbursement approval alongside healthcare providers managing budgets constrained by economic factors influencing healthcare financing models across diverse socioeconomic regions globally facing different healthcare priorities dictating funding allocations directed towards specific therapeutic innovations promising improved health outcomes delivered through novel molecular entities representing significant advances over current standard-of-care approaches established through decades of accumulated clinical evidence derived from numerous randomized controlled trials comparing survival endpoints alongside quality-of-life metrics collected using validated instruments measuring patient-reported outcomes integrated into regulatory review packages submitted to oversight bodies responsible for public health protection mandates requiring robust demonstration of consistent efficacy signals observed across multiple patient populations exhibiting varying genetic backgrounds necessitating careful population pharmacokinetic/pharmacodynamic analyses performed during drug development programs prior to commercial launch ensuring label claims accurately reflect demonstrated benefits observed under diverse real-world usage scenarios extending beyond controlled clinical trial settings where patient selection criteria might limit generalizability findings potentially impacting long-term durability assessments crucial determinations guiding subsequent product life cycle management strategies including potential formulation improvements aimed at overcoming initial delivery challenges identified during early development phases where unexpected pharmacokinetic liabilities necessitated rational modification approaches leveraging structure-activity relationship principles applied systematically across generations of related compounds ultimately leading towards optimized final formulations achieving desired bioavailability profiles required for successful commercial outcomes measured through key performance indicators including market share penetration rates correlated with physician prescribing behaviors influenced significantly by educational detailing programs sponsored directly by manufacturers targeting key opinion leaders shaping specialty pharmacy purchasing decisions within complex managed care environments demanding continuous innovation cycles responding dynamically to evolving scientific discoveries transforming basic research findings into tangible clinical benefits realized directly by patients suffering from conditions previously lacking effective therapeutic interventions until novel molecular entities bridging fundamental gaps in our mechanistic understanding provide desperately needed relief options addressing previously untreatable aspects of complex pathophysiological processes underlying numerous human diseases ranging broadly across oncology cardiology neurology infectious disease domains each demanding tailored therapeutic solutions precisely matching molecular mechanisms driving disease progression while minimizing non-specific toxicological events compromising long-term treatment adherence rates influenced significantly by medication side effect profiles carefully managed through titration protocols adjusting dosing regimens based upon individual patient tolerance responses collected retrospectively via electronic health record systems capturing nuanced changes in quality-adjusted life years potentially impacted positively when new therapies demonstrate superior efficacy outcomes measured consistently across diverse patient subpopulations identified through sophisticated biomarker analyses integrated into companion diagnostic assays enabling truly personalized medicine approaches moving beyond one-size-fits-all treatment paradigms limiting therapeutic effectiveness particularly among genetically heterogeneous disease states exhibiting polymorphic expression patterns affecting drug metabolism capacities profoundly influencing inter-individual variability observed clinically when transitioning populations from controlled study settings into routine clinical practice environments where monitoring systems must account comprehensively for such variability ensuring safe administration while maximizing intended therapeutic effects delivered consistently across intended beneficiaries regardless of inherent physiological differences necessitating careful consideration during formulation design stages where immediate-release versus extended-release matrix technologies are selected strategically based upon target tissue distribution kinetics alongside food-effect analyses determining optimal dosing timing recommendations influencing patient convenience factors directly impacting medication adherence behaviors crucial determinants governing long-term treatment success rates observed clinically over extended follow-up periods extending well beyond initial pivotal trial durations mandated typically five years post-approval requiring robust post-marketing surveillance programs continuously monitoring unexpected adverse event signals emerging from large diverse populations exposed widely ensuring ongoing product safety vigilance maintained throughout market lifecycle stages governed dynamically by evolving regulatory landscapes demanding increasing levels of transparency regarding risk-benefit assessments communicated effectively through updated package labeling documents incorporating newly acquired evidence synthesized systematically using established pharmacovigilance methodologies ensuring alignment consistently with contemporary medical standards evolving rapidly alongside scientific advancements continually reshaping therapeutic best practices globally synchronized with international consensus guidelines periodically updated reflecting accumulating scientific consensus derived rigorously from meta-analyses synthesizing data pooled collectively across numerous independent studies minimizing publication bias effects maximizing reliability ensuring clinicians worldwide implement standardized evidence-based protocols delivering optimal standardized care pathways applicable universally irrespective of geographical disparities potentially exacerbated during global pandemics disrupting supply chains manufacturing operations producing sufficient quantities meeting stringent quality control specifications enforced rigorously throughout Good Manufacturing Practice certified production facilities operating under current good manufacturing practices guaranteeing consistency purity analytical profile maintained batch-to-batch identical formulations critical attributes enabling reliable therapeutic responses anticipated confidently by patients receiving treatment knowing each administered dose delivers precisely calibrated molecular concentrations achieving predictable physiological effects reliably activating target engagement necessary fulfilling mechanism-based efficacy expectations held clinically validated through extensive mechanistic studies characterizing binding kinetics dissociation rate constants IC50 values EC50 parameters providing quantitative structure-activity relationship inputs guiding rational optimization cycles refining molecular designs progressively enhancing potency selectivity profiles meeting increasingly stringent quality attributes demanded economically competitive yet scientifically superior products ultimately achieving sustainable commercial success translating fundamental research discoveries effectively into tangible human health benefits realized appreciably faster than traditional drug development timelines historically characterized frequently lengthy ten-to-fifteen-year cycles spanning discovery optimization preclinical toxicology formulation development Phase I II III trials NDA submission approval processes now increasingly accelerated dramatically shortened dramatically due transformative advances computational modeling artificial intelligence applications enabling virtual screening prioritization intelligent candidate selection accelerating translational medicine breakthroughs occurring constantly reshaping future landscapes pharmaceutical innovation pathways demanding continuous adaptation ongoing learning cycles embracing agile development principles applied flexibly responding dynamically evolving landscape scientific knowledge technological capabilities regulatory expectations ensuring pharmaceutical companies maintain competitive positioning navigating successfully complex global markets characterized increasingly intense competition demanding differentiation strategies focused uniquely differentiated value propositions offered patients doctors payers healthcare systems requiring holistic understanding multifaceted perspectives integrating scientific rigor economic viability societal impact ethical considerations operational efficiency financial sustainability legal compliance dimensions crucially interwoven forming comprehensive strategic frameworks guiding every decision maximizing probability ultimate success launching truly impactful therapies transforming lives profoundly improving global health outcomes demonstrably measurable improving survival statistics quality life expectancy numbers reflected annually World Health Organization reports celebrating progress medicine humanity continually striving forward innovating tirelessly against backdrop ever-present unmet medical needs persisting challenging ambitious researchers developers clinicians worldwide dedicate themselves tirelessly working collaboratively transcending traditional disciplinary boundaries breaking down silos fostering unprecedented cross-functional teamwork accelerating discovery translation cycles bringing hope solutions complex persistent challenging diseases afflicting humanity collectively facing shared future determined ultimately impact profoundly shaping trajectory medicine century years ahead

1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide structure

2172085-66-2 structure

Product Name:1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide

CAS No:2172085-66-2

MF:C₉H₁₄N₄O₂

MW:210.233061313629

CID:5803989

PubChem ID:165590893

Update Time:2025-06-16

1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- 1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide
- EN300-1593753
- 2172085-66-2
- Inchi： 1S/C9H14N4O2/c1-15-5-7-8(9(10)14)11-12-13(7)4-6-2-3-6/h6H,2-5H2,1H3,(H2,10,14)
- InChI Key： BKDYFQJFLOHESS-UHFFFAOYSA-N
- SMILES： O(C)CC1=C(C(N)=O)N=NN1CC1CC1

Computed Properties

Exact Mass: 210.11167570g/mol
Monoisotopic Mass: 210.11167570g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.7
Topological Polar Surface Area: 83Å²

1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1593753-0.05g	1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide	2172085-66-2	0.05g	$912.0	2023-06-04
Enamine	EN300-1593753-0.1g	1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide	2172085-66-2	0.1g	$956.0	2023-06-04
Enamine	EN300-1593753-0.25g	1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide	2172085-66-2	0.25g	$999.0	2023-06-04
Enamine	EN300-1593753-0.5g	1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide	2172085-66-2	0.5g	$1043.0	2023-06-04
Enamine	EN300-1593753-1.0g	1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide	2172085-66-2	1g	$1086.0	2023-06-04
Enamine	EN300-1593753-2.5g	1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide	2172085-66-2	2.5g	$2127.0	2023-06-04
Enamine	EN300-1593753-5.0g	1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide	2172085-66-2	5g	$3147.0	2023-06-04
Enamine	EN300-1593753-10.0g	1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide	2172085-66-2	10g	$4667.0	2023-06-04
Enamine	EN300-1593753-50mg	1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide	2172085-66-2	50mg	$912.0	2023-09-23
Enamine	EN300-1593753-100mg	1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide	2172085-66-2	100mg	$956.0	2023-09-23

1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide Related Literature

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Additional information on 1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide

Introduction to Compound with CAS No. 2172085-66-2 and Product Name: 1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide

The compound identified by the CAS number 2172085-66-2 and the product name 1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This triazole derivative has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a cyclopropylmethyl group and a methoxymethyl substituent on the triazole core imparts distinct electronic and steric properties, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in heterocyclic compounds, particularly those containing the triazole moiety, due to their broad spectrum of biological activities. Triazoles are known for their ability to interact with various biological targets, including enzymes and receptors, which makes them valuable in the development of therapeutic agents. The specific arrangement of functional groups in 1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide suggests that it may exhibit inhibitory effects on certain enzymes or modulate receptor activity, thereby opening up possibilities for its use in treating various diseases.

One of the most compelling aspects of this compound is its structural complexity, which allows for diverse chemical modifications. The cyclopropylmethyl group is known to enhance lipophilicity and metabolic stability, while the methoxymethyl group can serve as a handle for further derivatization. These features make 1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide a versatile scaffold for drug discovery. Researchers have been exploring its potential in several therapeutic areas, including oncology, infectious diseases, and inflammation.

Recent studies have highlighted the importance of triazole derivatives in oncology research. The ability of triazoles to inhibit kinases and other enzymes involved in cancer cell proliferation has been well-documented. For instance, compounds similar to 1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are often overexpressed in cancer cells. The cyclopropylmethyl group is particularly interesting because it can improve binding affinity by optimizing the interaction with the target enzyme's active site.

In addition to their role in oncology, triazole derivatives have also been investigated for their antimicrobial properties. The structural features of 1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide suggest that it may disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. This has led to its evaluation as a potential treatment against resistant bacterial strains. The methoxymethyl group could be particularly important in this context, as it may enhance solubility and bioavailability while maintaining efficacy.

The compound's potential application in anti-inflammatory therapies is also noteworthy. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular disorders. Triazole derivatives have been shown to modulate inflammatory pathways by inhibiting enzymes such as COX-2 and LOX. The unique structure of 1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide may allow it to interact with these enzymes in a novel way, leading to more effective anti-inflammatory effects.

From a synthetic chemistry perspective, 1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide presents an intriguing challenge due to its complex framework. The synthesis involves multiple steps requiring precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently than ever before. This has opened up new avenues for exploring the pharmacological potential of this compound and related derivatives.

The development of new drug candidates often involves extensive virtual screening and molecular docking studies to identify promising scaffolds like 1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide. These computational approaches help researchers predict how a compound will interact with biological targets before conducting expensive wet-lab experiments. Preliminary docking studies suggest that this triazole derivative may bind effectively to several key targets relevant to cancer and inflammation.

In conclusion, 2172085-66-2 (also known as 1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide) represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas. Its unique structural features make it a promising candidate for further investigation into oncology, antimicrobial therapies, and anti-inflammatory treatments. As research continues, this compound holds great potential not only as an active pharmaceutical ingredient but also as a starting point for developing new generations of drugs targeting complex diseases.